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Compound of Interest

Compound Name: Iron(lll) fluoride trihydrate

Cat. No.: B578997

For Immediate Reference: Essential Safety and Handling Protocols for Iron(lll) Fluoride
Trihydrate

Iron(lll) fluoride trihydrate is a chemical compound that demands careful handling to ensure
the safety of laboratory personnel. This guide provides crucial information on personal
protective equipment (PPE), emergency procedures, and disposal, designed for researchers,
scientists, and drug development professionals. Adherence to these protocols is vital for
minimizing risks and maintaining a safe research environment.

Chemical Safety Data

Properly understanding the hazards associated with Iron(lll) fluoride trihydrate is the first step
in safe handling. This compound is corrosive and can cause severe skin burns and eye
damage.[1][2][3][4][5][6][7] It is also harmful if swallowed, inhaled, or in contact with skin.[2][3]
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Hazard Classification

Description

GHS Pictograms

Acute Toxicity (Oral, Dermal,

Harmful if swallowed, in

) contact with skin, or if inhaled. GHSO07
Inhalation)
[21[3][4][5](8]
) ) o Causes severe skin burns.[1]
Skin Corrosion/Irritation GHSO05
[21[3][4][7]
Serious Eye Damage/Eye Causes serious eye damage.
y ge/cy y g GHSO05

Irritation

[1](21[5]

GHS pictograms visually represent the hazards associated with a chemical.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is mandatory when working with Iron(lll)

fluoride trihydrate. The following PPE must be worn at all times.

Protection Type

Specific Equipment

Rationale

Eye and Face Protection

Chemical safety goggles and a
face shield.[1][8][9]

To protect against splashes
and dust particles that can

cause severe eye damage.

Skin Protection

Chemical-resistant gloves
(e.g., Neoprene) and a flame-
resistant lab coat.[1][2][3][4][8]
[9][10]

To prevent skin contact, which

can result in severe burns.[1]

[2]

Respiratory Protection

A NIOSH-approved respirator
with a type P3 (EN 143)
cartridge or a self-contained

breathing apparatus (SCBA).
[11[8]

To prevent inhalation of

harmful dust particles.

Emergency Response and First Aid

Immediate and appropriate action is critical in the event of an exposure.
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[1][3][4] Remove
contact lenses if present and easy to do.[1][2][4]
Seek immediate medical attention.[1][2][3][4]

Skin Contact

Immediately remove all contaminated clothing.
[1][2][3][4][6][10] Rinse the affected skin area
with large amounts of water.[1][2][3] Seek

immediate medical attention.

Move the individual to fresh air and keep them

in a position comfortable for breathing.[2][3][4] If

Inhalation o )
breathing is difficult, provide oxygen. Seek
immediate medical attention.[2][3][4]
Do NOT induce vomiting.[2][4] Rinse mouth with
Ingestion water.[2][4] Seek immediate medical attention.

[2]14]

Operational Plans: Handling and Storage

Handling:

Storage:

Avoid generating dust during handling.[3][6]

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize dust
inhalation.[1][3][4][6]

Do not eat, drink, or smoke in the work area.[2][3][4]

Wash hands thoroughly after handling the substance.[2][4][10]

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][4][6]
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» Keep away from incompatible materials such as oxidizing agents.[4]
» Store in a locked cabinet or other secure area.[2][3][4]

Spill and Disposal Management

Spill Cleanup Protocol:

A chemical spill should be treated as a serious incident. The following workflow outlines the
necessary steps for a safe and effective cleanup.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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